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Compound of Interest

3-Chloro-4-

Compound Name: (Methylsulfonyl) Thiophene-2-
Carbonyl Chloride

CAS No.: 175201-87-3

Cat. No.: B061478

Get Quote

Abstract: This technical guide provides a comprehensive overview of Benzene-1,3-disulfonyl

chloride, a key intermediate in pharmaceutical and chemical synthesis. The document details
its physicochemical characteristics, synthesis protocols, and significant applications, with a
focus on its role in the development of biologically active sulfonamides. This guide is intended
for researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Note on the Molecular Formula: The initially specified molecular formula C6H4CI203S2 does
not correspond to a common, stable chemical entity. This guide focuses on the closely related
and synthetically important compound, Benzene-1,3-disulfonyl chloride, with the molecular
formula C6H4Cl204S2. This compound is a plausible subject of interest for the intended
audience due to its established role in medicinal chemistry.

Core Characteristics
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Benzene-1,3-disulfonyl chloride, also known as m-benzenedisulfonyl chloride, is a reactive

organic compound widely used as a building block in organic synthesis.[1] Its utility stems from

the two sulfonyl chloride functional groups, which can readily react with nucleophiles,

particularly amines, to form stable sulfonamide linkages.[2] This reactivity makes it a valuable

precursor for the synthesis of a diverse range of molecules, including pharmaceutical

intermediates and biologically active compounds.[3]

Physicochemical Properties

The key physicochemical properties of Benzene-1,3-disulfonyl chloride are summarized in the

table below for easy reference.

Property Value Reference(s)

Molecular Formula C6H4CI204S2 [41[5]

Molecular Weight 275.13 g/mol [4115]

CAS Number 585-47-7 [4][5]
White to light yellow/orange

Appearance _ [41[5]
crystalline powder

Melting Point 59-63 °C [4]

Boiling Point 145 °C at 1 mmHg [6]
Soluble in toluene, DMSO,

- methanol, and

Solubility ) ] [4][6]17]
dichloromethane. Reacts with
water.

Purity >98% (HPLC) [4]

Storage Conditions

Store at 4°C under an inert
atmosphere. Moisture and

heat sensitive.

[4]

Spectral Data
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The following tables summarize the key spectral data for the characterization of Benzene-1,3-
disulfonyl chloride.

1H NMR (CDCls)

Chemical Shift Lo .
Multiplicity Assighment Reference(s)
(ppm)
8.54 t H-2 [2]
8.32 dd H-4, H-6 [2]
7.89 t H-5 2]
13C NMR

Detailed public spectral data for 13C NMR is not readily available. General aromatic signals
would be expected in the 120-150 ppm range.

FT-IR (Film)
Wavenumber (cm~—?) Assignment Reference(s)
~1380 S=0 asymmetric stretching [8]
~1180 S=0 symmetric stretching [8]
~880 S-Cl stretching [8]
~3100 Aromatic C-H stretching [8]

Mass Spectrometry

The mass spectrum would be expected to show the molecular ion peak and fragmentation
patterns consistent with the loss of chlorine and sulfonyl groups.

Synthesis and Experimental Protocols
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Benzene-1,3-disulfonyl chloride is typically synthesized via the chlorosulfonation of benzene or
its derivatives. The following protocols provide detailed methodologies for its preparation.

Synthesis of Benzene-1,3-disulfonyl chloride from
Benzene

This protocol involves the direct sulfonation of benzene followed by chlorination.

Reaction Scheme:

Sulfonation
Benzene

| » Benzene-1,3-disulfonic acid Chlorination

Fuming H2S04 (20% SOs) B Benzene-1,3-disulfonyl chloride

PCIs or SOCl2

Click to download full resolution via product page

Synthesis of Benzene-1,3-disulfonyl chloride.

Experimental Protocol:

» Sulfonation: To a stirred mixture of fuming sulfuric acid (containing 20% SOs) at 0 °C, slowly
add benzene. After the addition is complete, the mixture is heated to 80-90 °C and
maintained for 4-6 hours.[9]

e Conversion to Sodium Salt: The reaction mixture is then cooled and carefully poured onto
crushed ice. This is followed by neutralization with sodium carbonate to precipitate the
sodium salt of benzene-1,3-disulfonic acid. The resulting salt is filtered and dried.[9]

e Chlorination: The dried sodium salt is then mixed with a chlorinating agent such as
phosphorus pentachloride (PCls) or thionyl chloride (SOCI2) and gently heated. The reaction
is exothermic and should be carefully controlled. After the initial reaction subsides, the
mixture is heated at 100 °C for 1-2 hours.[9]
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e |solation and Purification: The product, Benzene-1,3-disulfonyl chloride, is isolated by
pouring the reaction mixture onto crushed ice. The resulting solid is collected by filtration and
washed with cold water. The crude product can be further purified by recrystallization from a

suitable solvent like hexane.[9]

Applications in Drug Development

Benzene-1,3-disulfonyl chloride is a pivotal intermediate in the synthesis of various
sulfonamide-based therapeutic agents.[1] The sulfonamide moiety is a key pharmacophore
found in a wide range of drugs with diverse biological activities.

Synthesis of Biologically Active Sulfonamides

The reaction of Benzene-1,3-disulfonyl chloride with primary or secondary amines is a standard
method for the synthesis of disulfonamides.

General Reaction Scheme:

Benzene-1,3-disulfonyl chloride

R-NHz (Amine) > Benzene-1,3-disulfonamide derivative

Base (e.g., pyridine)

Click to download full resolution via product page

General synthesis of benzene-1,3-disulfonamides.

Case Study: Carbonic Anhydrase Inhibitors

A significant application of benzene-1,3-disulfonamide derivatives is in the development of
carbonic anhydrase inhibitors.[10] Carbonic anhydrases are a family of enzymes that catalyze
the rapid interconversion of carbon dioxide and water to bicarbonate and protons. Inhibitors of
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these enzymes have therapeutic applications as diuretics, anti-glaucoma agents, and anti-
cancer drugs.[11][12]

Signaling Pathway and Mechanism of Action:

Benzene-1,3-disulfonamide derivatives can act as potent inhibitors of various carbonic
anhydrase isoforms. The sulfonamide group coordinates to the zinc ion in the active site of the
enzyme, preventing the binding of the natural substrate.[10]

Inhibition

Benzene-1,3-disulfonamide

Binds and displaces H20

Carbonic Anhydrase Active Site

ydration (Inhibited),” Coordination

Click to download full resolution via product page

Inhibition of Carbonic Anhydrase.

Experimental Protocol for Carbonic Anhydrase Inhibition Assay:

An esterase assay using 4-nitrophenyl acetate as a substrate is a common method to
determine the inhibitory activity of compounds against carbonic anhydrase.
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e Enzyme and Inhibitor Preparation: Prepare stock solutions of the carbonic anhydrase
isoenzyme and the test inhibitor (benzene-1,3-disulfonamide derivative) in an appropriate
buffer (e.g., Tris-HCI).

o Assay Procedure: In a 96-well plate, add the enzyme solution, the inhibitor at various
concentrations, and the buffer.

« Initiation of Reaction: Start the reaction by adding a solution of 4-nitrophenyl acetate.

o Measurement: Monitor the increase in absorbance at 400 nm over time, which corresponds
to the formation of 4-nitrophenol.

» Data Analysis: Calculate the initial reaction rates and determine the ICso value (the
concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Conclusion

Benzene-1,3-disulfonyl chloride is a versatile and valuable reagent for chemical synthesis,
particularly in the realm of drug discovery and development. Its ability to readily form
sulfonamide linkages provides access to a wide array of biologically active molecules, including
potent enzyme inhibitors such as those targeting carbonic anhydrase. The detailed protocols
and data presented in this guide are intended to support researchers in the effective utilization
of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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